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Compound of Interest

Compound Name: Dimethoxymethylvinylsilane

Cat. No.: B103025

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Dimethoxymethylvinylsilane.
The following procedural guidance is designed to ensure safe handling, storage, and disposal
of this chemical.

Chemical Profile and Hazards

Dimethoxymethylvinylsilane (CAS No. 16753-62-1) is a highly flammable liquid and vapor
that can cause skin and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[2]
Vapors may form explosive mixtures with air and can travel to an ignition source and flash
back.[4] It is crucial to handle this substance with caution in a well-ventilated area, away from
heat, sparks, and open flames.[1][3][4]
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Property Value Source
Molecular Formula C5H1202Si [2][5]
Molecular Weight 132.23 g/mol [2][5]
Appearance Colorless clear liquid [5]
Boiling Point 104-106 °C [5]
Flash Point 3°C (37.4 °F) - closed cup [3]
Density 0.884 - 0.89 g/mL at 25 °C [5]
Refractive Index n20/D 1.395 - 1.40 [5]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling

Dimethoxymethylvinylsilane to minimize exposure and ensure personal safety.
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Body Part

Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face

Chemical safety goggles or a

face shield.

Must conform to OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166 to
protect against splashes.
Contact lenses should not be
worn.[1][4]

Hands

Neoprene or nitrile rubber

gloves.

Gloves must be inspected
before use. Disposable nitrile
gloves offer short-term
protection. For prolonged
contact, consult the glove
manufacturer's chemical

resistance guide.[1][6]

Body

A flame-retardant lab coat
(e.g., Nomex®) over cotton
clothing, and appropriate

protective clothing.

To protect skin from splashes
and fire hazards. Polyester or
acrylic clothing should be
avoided.[4][6]

Respiratory

A NIOSH or European
Standard EN 149 approved
respirator with an organic

vapor cartridge.

Required when working in
areas with inadequate
ventilation or when exposure
to vapors may exceed

permissible limits.[1][4]

Feet

Closed-toe, closed-heel shoes
made of a chemical-resistant

material.

To protect feet from spills.[6]

Operational and Disposal Plans

Strict adherence to the following procedures is essential for the safe handling and disposal of

Dimethoxymethylvinylsilane.
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Handling and Storage Protocol

Ventilation: Always handle Dimethoxymethylvinylsilane in a well-ventilated area, preferably
within a chemical fume hood.[4]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,
and hot surfaces. Use non-sparking tools.[1][3][7]

Grounding: Ground and bond containers when transferring material to prevent static
discharge.[1][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7] The
storage area should be a designated fireproof place.[1]

Incompatible Materials: Avoid contact with water, moisture, and strong oxidizing agents.[1][8]
The material can decompose in contact with moist air or water, liberating methanol.[8]

Spill Response Procedure

Evacuate: Immediately evacuate personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.
Remove Ignition Sources: Extinguish all nearby sources of ignition.[7]

Containment: For small spills, absorb with an inert material such as dry sand or earth and
place it into a chemical waste container.[4] Do not use combustible materials for absorption.

Reporting: For large spills, or if the spill cannot be safely managed, contact your institution's
Environmental Health and Safety (EHS) department immediately.

Disposal Plan

Waste Collection: Collect waste Dimethoxymethylvinylsilane and any contaminated
materials in a designated, labeled, and tightly sealed container.

Disposal Regulations: Dispose of the chemical waste in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.[1]
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e EHS Consultation: Contact your institution's EHS department for specific disposal guidelines
and to arrange for pickup of the chemical waste.

Visual Safety Workflows

The following diagrams illustrate the key safety and operational workflows for handling

Dimethoxymethylvinylsilane.

Figure 1: PPE Selection Workflow
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Figure 1: PPE Selection Workflow
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Figure 2: Spill Response Workflow
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Figure 2: Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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